Cas no 15252-45-6 (Hex-5-yn-1-amine)

Hex-5-yn-1-amine is a linear aliphatic compound featuring both an amine and an alkyne functional group, making it a versatile intermediate in organic synthesis. The terminal alkyne group enables click chemistry applications, particularly in Cu-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, while the primary amine allows for further derivatization via amidation, Schiff base formation, or other amine-specific reactions. Its structure is valuable in pharmaceutical research, materials science, and bioconjugation, where selective reactivity and bifunctionality are required. The compound’s well-defined reactivity profile and compatibility with various reaction conditions enhance its utility in constructing complex molecular architectures. Proper handling under inert conditions is recommended due to potential sensitivity.

Hex-5-yn-1-amine structure

Product Name:Hex-5-yn-1-amine

CAS No:15252-45-6

MF:C₆H₁₁N

MW:97.1582415103912

CID:1332998

PubChem ID:10855384

Update Time:2025-10-28

Hex-5-yn-1-amine Chemical and Physical Properties

Names and Identifiers

- 5-Hexyn-1-amine
- 1-aminohex-5-yne
- 6-Amino-1-hexyne
- 1-Amino-5-hexyne
- EN300-148400
- SY283673
- CS-0106594
- 6-aminohex-1-yne
- NoName_4549
- MFCD09923614
- Hex-5-yn-1-amine
- A848808
- DB-317708
- AKOS012954730
- 15252-45-6
- D76652
- 6-amino-hex-1-yne
- Hex-5-ynylamine
- ONUHRYKLJYSRMY-UHFFFAOYSA-N
- DTXSID90903798
- Inchi： 1S/C6H11N/c1-2-3-4-5-6-7/h1H,3-7H2
- InChI Key： ONUHRYKLJYSRMY-UHFFFAOYSA-N
- SMILES： NCCCCC#C

Computed Properties

Exact Mass: 97.08923
Monoisotopic Mass: 97.089149355g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 3
Complexity: 67.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 0.844±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 144 ºC (760 Torr)
Flash Point: 40.3±17.9 ºC,
Refractive Index: 1.4575 (589.3 nm 24 ºC)
Solubility: Slightly soluble (17 g/l) (25 º C),
PSA: 26.02

Hex-5-yn-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR939942-250mg	Hex-5-yn-1-amine	15252-45-6		250mg	£153.00	2025-02-20
Apollo Scientific	OR939942-500mg	Hex-5-yn-1-amine	15252-45-6	96%	500mg	￡375.00	2022-02-22
Apollo Scientific	OR939942-1g	Hex-5-yn-1-amine	15252-45-6		1g	£375.00	2025-02-20
TRC	H290150-50mg	Hex-5-yn-1-amine	15252-45-6		50mg	$ 155.00	2023-09-07
TRC	H290150-250mg	Hex-5-yn-1-amine	15252-45-6		250mg	$ 621.00	2023-09-07
TRC	H290150-500mg	Hex-5-yn-1-amine	15252-45-6		500mg	$ 1196.00	2023-09-07
Bestfluorodrug	YFL00290-1.0g	hex-5-yn-1-amine	15252-45-6	97%	1.0g	￥3000	2023-01-04
Bestfluorodrug	YFL00290-5.0g	hex-5-yn-1-amine	15252-45-6	97%	5.0g	￥9300	2023-01-04
Bestfluorodrug	YFL00290-10.0g	hex-5-yn-1-amine	15252-45-6	97%	10.0g	￥15000	2023-01-04
Enamine	EN300-148400-1.0g	hex-5-yn-1-amine	15252-45-6	95%	1g	$0.0	2023-06-08